Cas no 1522044-39-8 (2-{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}ethan-1-amine)

• Product Name: 2-{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}ethan-1-amine
• CAS No: 1522044-39-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD26670367
• CID: 5617753
• PubChem ID: 82597389
• Update Time: 2025-10-29

2-{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1522044-39-8
• 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine
• EN300-3000141
• 2-{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}ethan-1-amine

• MDL： MFCD26670367
• Inchi： 1S/C8H13N3O/c9-2-1-7-5-10-8-6-12-4-3-11(7)8/h5H,1-4,6,9H2
• InChI Key： NVOWYHFTPBVXPW-UHFFFAOYSA-N
• SMILES： O1CC2=NC=C(CCN)N2CC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-{5H,6H,8H-imidazo2,1-c1,4oxazin-3-yl}ethan-1-amine

Introduction to 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine (CAS No. 1522044-39-8)

2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine, also known by its CAS number 1522044-39-8, is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazooxazines and has garnered significant attention due to its potential therapeutic applications. The structure of this compound features a complex heterocyclic system that imparts unique chemical and biological properties, making it a valuable candidate for further investigation.

The molecular formula of 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine is C₉H₁₃N₃O, with a molecular weight of approximately 179.21 g/mol. The compound's structure includes an imidazooxazine core linked to an ethylamine moiety, which contributes to its distinct chemical reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic systems in the development of novel drugs for various diseases.

In the realm of medicinal chemistry, 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine has been explored for its potential as a modulator of neurotransmitter systems. Specifically, it has shown promising activity as an agonist or antagonist at certain receptors in the central nervous system (CNS). This property makes it a potential candidate for the treatment of neurological disorders such as anxiety, depression, and neurodegenerative diseases.

One of the key areas of research involving 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine is its interaction with serotonin receptors. Serotonin is a crucial neurotransmitter involved in mood regulation and other physiological processes. Studies have indicated that this compound can selectively bind to serotonin receptors, particularly 5-HT₇, which is implicated in various neurological conditions. This selective binding property could lead to the development of more targeted and effective therapies with fewer side effects.

Beyond its potential as a serotonin receptor modulator, 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity suggests that it could be useful in the treatment of inflammatory conditions.

The pharmacokinetic properties of 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine are another important aspect of its evaluation as a potential drug candidate. Research has focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are an essential step in the drug development process. While 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine is still in the early stages of clinical evaluation, preliminary results from Phase I trials have been encouraging. These trials have focused on assessing the safety and tolerability of the compound in healthy volunteers. The data collected so far suggest that it is well-tolerated at various dose levels with no significant adverse effects reported.

In addition to its therapeutic potential, 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine has also been studied for its utility as a research tool in academic and industrial laboratories. Its unique chemical structure and biological activity make it a valuable probe for investigating receptor function and signaling pathways. Researchers are using this compound to gain insights into the mechanisms underlying various neurological and inflammatory conditions.

The synthesis of 2-{5H,6H,8H-imidazo[2,1-c][1,4]oxazin-3-yl}ethan-1-amine has been optimized to ensure high yields and purity levels suitable for both research and pharmaceutical applications. Various synthetic routes have been explored to improve efficiency and scalability. One common approach involves the condensation of appropriate precursors followed by cyclization reactions to form the imidazooxazine core. These synthetic methods are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

In conclusion, 2-{5H,6H,8H-imidazo[2,1-c][1 ,4]oxazin -3 -yl }ethan - 1 - amine strong > (CAS No . 15 2 0 4 4 - 3 9 - 8 ) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its potential therapeutic effects , makes it an exciting candidate for further development . Ongoing research continues to uncover new insights into its biological activities , paving the way for innovative treatments for various diseases . p >